Cas no 1803781-57-8 (Ethyl 2-cyano-3-iodo-4-methoxybenzoate)

• Product Name: Ethyl 2-cyano-3-iodo-4-methoxybenzoate
• CAS No: 1803781-57-8
• MF: C₁₁H₁₀INO₃
• MW: 331.106475353241
• CID: 4957266
• Update Time: 2025-06-08

Ethyl 2-cyano-3-iodo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-4-methoxybenzoate

• Inchi： 1S/C11H10INO3/c1-3-16-11(14)7-4-5-9(15-2)10(12)8(7)6-13/h4-5H,3H2,1-2H3
• InChI Key： ZWFRQAZQJYLRON-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OCC)=C1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-iodo-4-methoxybenzoate

Ethyl 2-cyano-3-iodo-4-methoxybenzoate (CAS No. 1803781-57-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-3-iodo-4-methoxybenzoate, identified by its CAS number 1803781-57-8, is a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both cyano and iodo substituents, along with a methoxy group, endows this compound with distinct reactivity patterns that are highly advantageous in medicinal chemistry applications.

The compound's structure is particularly intriguing due to the combination of these functional groups. The cyano group (-CN) introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic ring. This feature is particularly useful in directing subsequent chemical transformations, such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The iodo substituent (-I), on the other hand, serves as a versatile handle for further functionalization via palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

The methoxy group (-OCH₃) further enhances the compound's utility by providing a site for electrophilic aromatic substitution or as a protecting group in multi-step syntheses. This combination of reactive sites makes Ethyl 2-cyano-3-iodo-4-methoxybenzoate an indispensable building block for synthetic chemists working on drug discovery and development.

Recent advancements in pharmaceutical research have highlighted the importance of benzoate derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that benzoate-based compounds can exhibit inhibitory effects on key biological targets, making them promising candidates for treating inflammatory diseases, neurological disorders, and infectious diseases. The specific modifications present in Ethyl 2-cyano-3-iodo-4-methoxybenzoate allow for fine-tuning of its pharmacological properties, enabling researchers to develop molecules with enhanced potency and selectivity.

In the context of drug design, the cyano group can be transformed into other functional moieties, such as carboxylic acids or amides, through straightforward chemical transformations. This flexibility is crucial for optimizing pharmacokinetic profiles and improving drug-like properties. Additionally, the iodo substituent can be replaced with other groups like bromine or chlorine using metal-halogen exchange reactions, further expanding the synthetic possibilities.

One notable application of Ethyl 2-cyano-3-iodo-4-methoxybenzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By leveraging the compound's reactive sites, chemists can design inhibitors that target specific kinases with high affinity and selectivity. Recent studies have shown that benzoate derivatives derived from this compound can effectively inhibit aberrant signaling pathways involved in tumor growth and progression.

Another area where Ethyl 2-cyano-3-iodo-4-methoxybenzoate has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. Benzoate derivatives have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of Ethyl 2-cyano-3-iodo-4-methoxybenzoate make it an excellent starting point for generating libraries of compounds with potential antimicrobial activity.

The compound's versatility also extends to its role in material science applications. For example, it can be used as a precursor in the synthesis of organic semiconductors and liquid crystals. These materials are integral to advanced display technologies and optoelectronic devices. The ability to modify the electronic properties of these materials through strategic functionalization makes Ethyl 2-cyano-3-iodo-4-methoxybenzoate a valuable asset in this field.

In conclusion, Ethyl 2-cyano-3-iodo-4-methoxybenzoate (CAS No. 1803781-57-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity patterns make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new therapeutic targets and technological innovations, the importance of this compound is expected to grow even further.